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Compound of Interest

Compound Name: 3-Methoxybenzenethiol

Cat. No.: B100605 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the boiling and melting points of 3-
Methoxybenzenethiol (CAS No. 15570-12-4), a compound of interest in various chemical and

pharmaceutical research fields. This document collates available data, presents detailed

experimental protocols for property determination, and offers visual representations of these

methodologies.

Physicochemical Data Summary
3-Methoxybenzenethiol, also known as m-methoxythiophenol or 3-mercaptoanisole, is a

substituted aromatic thiol. The quantitative data regarding its key physical properties are

summarized below. A notable discrepancy exists in the reported melting point, with most

sources indicating it is a liquid at ambient temperatures. The high decomposition temperature

reported by one source is likely anomalous or refers to a different thermal event.
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Property Value Conditions Source(s)

Boiling Point 223-226 °C

at 760 mmHg

(atmospheric

pressure)

[1]

114 °C at 20 mmHg

99 °C at 8 mmHg

80 °C at 40 mmHg

74.5 °C at 2.0 Torr [2]

Melting Point

Not typically reported;

it is a liquid at room

temperature.

Ambient [3][4][5]

264.4-268.3 °C

(decomposes) - Note:

This value is

inconsistent with other

sources.

[2]

Density 1.13 g/mL at 25 °C [1]

Refractive Index 1.585-1.589 at 20 °C [4]

Experimental Protocols
Accurate determination of boiling and melting points is crucial for compound identification and

purity assessment. The following are detailed methodologies for these key experiments.

Melting Point Determination (Capillary Method)
Given that 3-Methoxybenzenethiol is a liquid at room temperature, this protocol would be

applicable if the compound were to be solidified at sub-ambient temperatures or for solid

derivatives.

Objective: To determine the temperature range over which a solid sample melts.

Apparatus:
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Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle (if starting with larger crystals)

Spatula

Procedure:

Sample Preparation: Ensure the sample is completely dry. If the sample consists of large

crystals, gently grind it to a fine powder using a mortar and pestle.

Loading the Capillary Tube: Invert the open end of a capillary tube and press it into the

powdered sample. A small amount of the solid will be forced into the tube.

Packing the Sample: Tap the sealed end of the capillary tube on a hard surface to cause the

solid to fall to the bottom. The packed sample height should be 2-3 mm for an accurate

measurement.[6]

Measurement: a. Insert the capillary tube into the heating block of the melting point

apparatus. b. If the approximate melting point is unknown, perform a rapid heating to get a

rough estimate. c. For an accurate measurement, start heating at a rate of about 10-15 °C

per minute until the temperature is about 15-20 °C below the expected melting point. d.

Reduce the heating rate to 1-2 °C per minute to allow for thermal equilibrium. e. Record the

temperature at which the first drop of liquid appears (the beginning of the melting range). f.

Continue heating slowly and record the temperature at which the last crystal melts (the end

of the melting range).[7][8]

Boiling Point Determination (Thiele Tube Method)
This method is suitable for determining the boiling point of small quantities of a liquid sample

like 3-Methoxybenzenethiol.

Objective: To determine the temperature at which the vapor pressure of a liquid equals the

atmospheric pressure.

Apparatus:
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Thiele tube

Thermometer

Small test tube (e.g., a Durham tube)

Capillary tube (sealed at one end)

Heat-resistant mineral oil

Bunsen burner or other heat source

Clamp and stand

Procedure:

Setup: Fill the Thiele tube with mineral oil to a level just above the side arm.

Sample Preparation: Add about 0.5 mL of 3-Methoxybenzenethiol to the small test tube.

Capillary Inversion: Place the capillary tube, with its sealed end up, into the test tube

containing the liquid sample.

Assembly: Attach the test tube to the thermometer using a rubber band or a small piece of

tubing, ensuring the sample is level with the thermometer bulb.

Immersion: Suspend the thermometer and the attached test tube in the Thiele tube, making

sure the sample is immersed in the oil.[9]

Heating: Gently heat the side arm of the Thiele tube with a Bunsen burner. The design of the

tube will ensure uniform heat distribution through convection.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the inverted capillary tube. Continue gentle heating until a steady and rapid stream of

bubbles is observed.

Measurement: Turn off the heat source. As the apparatus cools, the stream of bubbles will

slow down and eventually stop. The boiling point is the temperature at which the liquid just
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begins to enter the capillary tube.[9][10]

Visualized Workflows
The following diagrams, created using Graphviz, illustrate the logical flow of the experimental

protocols described above.

Sample Preparation Capillary Loading Measurement

Dry Sample Grind to Fine Powder Load Sample into Capillary Pack Sample to 2-3mm Insert into Apparatus Heat Rapidly (Estimate) Cool Down Heat Slowly (1-2°C/min) Record T_start (First Liquid) Record T_end (All Liquid)

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Apparatus Setup Heating and Observation Measurement

Fill Thiele Tube with Oil Add Sample to Test Tube Invert Capillary in Sample Attach Test Tube to Thermometer Immerse Assembly in Thiele Tube Gently Heat Thiele Tube Arm Observe Steady Stream of Bubbles Remove Heat Source Observe Liquid Entering Capillary Record Temperature as Boiling Point
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Caption: Workflow for Boiling Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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